Cas no 84518-54-7 (3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2S,3R,4R,5R)-)

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2S,3R,4R,5R)- structure

84518-54-7 structure

Product Name:3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2S,3R,4R,5R)-

CAS No:84518-54-7

MF:C₆H₁₃NO₄

MW:163.171722173691

CID:1824442

PubChem ID:11094965

Update Time:2025-04-21

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2S,3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2S,3R,4R,5R)-
- 84518-54-7
- DTXSID80454946
- (2S,3R,4R,5R)-2-(HYDROXYMETHYL)PIPERIDINE-3,4,5-TRIOL
- BDBM50163446
- SCHEMBL9015606
- (2S,3R,4R,5R)-2-Hydroxymethyl-piperidine-3,4,5-triol
- CHEMBL176209
- Inchi： 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2
- InChI Key： LXBIFEVIBLOUGU-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)C(O)CN1

Computed Properties

Exact Mass: 163.08445790g/mol
Monoisotopic Mass: 163.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.3
Topological Polar Surface Area: 93Å²

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2S,3R,4R,5R)- Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

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